![molecular formula C21H23NO4 B584751 (S)-N-Fmoc-L-norleucine-13C6,15N CAS No. 1346617-52-4](/img/no-structure.png)
(S)-N-Fmoc-L-norleucine-13C6,15N
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The description of a compound typically includes its molecular formula, structure, and other identifiers. It may also include information about its physical appearance and where it is commonly found or used .
Synthesis Analysis
Synthesis analysis involves understanding how the compound is made. This could involve multiple chemical reactions, each of which needs to be understood in detail. The yield, rate, and conditions of these reactions are often important factors .Molecular Structure Analysis
Molecular structure analysis involves determining the physical arrangement of atoms in a molecule. Techniques used could include spectroscopy, crystallography, or microscopy .Chemical Reactions Analysis
This involves studying the reactions the compound undergoes. This could involve looking at what reactants are needed, what the products of the reaction are, and under what conditions the reaction occurs .Physical And Chemical Properties Analysis
This involves measuring properties such as melting point, boiling point, solubility, and reactivity. These properties can often be predicted based on the compound’s structure and can be measured using various laboratory techniques .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (S)-N-Fmoc-L-norleucine-13C6,15N involves the protection of the amine group, followed by the alkylation of the carboxylic acid group, and finally, the removal of the Fmoc group.", "Starting Materials": [ "L-norleucine-13C6,15N", "Fmoc-OSu", "DIPEA", "DMF", "EDC", "HOBt", "DMSO", "TFA", "DCM", "NaOH", "HCl" ], "Reaction": [ "1. Dissolve L-norleucine-13C6,15N in DMF and add DIPEA to the solution.", "2. Add Fmoc-OSu to the solution and stir for several hours at room temperature.", "3. Add DMSO to the solution to quench the reaction.", "4. Purify the product by column chromatography using DCM as the eluent.", "5. Dissolve the purified product in DMF.", "6. Add EDC and HOBt to the solution and stir for several hours at room temperature.", "7. Add NaOH to the solution to quench the reaction.", "8. Purify the product by column chromatography using DCM as the eluent.", "9. Dissolve the purified product in TFA and stir for several hours at room temperature.", "10. Remove the TFA by evaporation to obtain the final product, (S)-N-Fmoc-L-norleucine-13C6,15N." ] } | |
CAS RN |
1346617-52-4 |
Product Name |
(S)-N-Fmoc-L-norleucine-13C6,15N |
Molecular Formula |
C21H23NO4 |
Molecular Weight |
360.365 |
IUPAC Name |
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid |
InChI |
InChI=1S/C21H23NO4/c1-2-3-12-19(20(23)24)22-21(25)26-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,2-3,12-13H2,1H3,(H,22,25)(H,23,24)/t19-/m0/s1/i1+1,2+1,3+1,12+1,19+1,20+1,22+1 |
InChI Key |
VCFCFPNRQDANPN-WPSJONIPSA-N |
SMILES |
CCCCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
synonyms |
N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-norleucine-13C6,15N; (S)-2-[[[(9H-Fluoren-9-yl)_x000B_methoxy]carbonyl]amino]hexanoic Acid-13C6,15N; (S)-N-Fmoc-norleucine-13C6,15N; FMOC-L-Norleucine-13C6,15N; Fmoc-norleucine-13C6,15N; N-(9-Fluorenyl-_x000B_methoxycarbony |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.